Cas no 701917-03-5 (4-Nitro-1-phenyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-Nitro-1-phenyl-1H-pyrazole-3-carboxylic acid
• CAS No: 701917-03-5
• MF: C₁₀H₇N₃O₄
• MW: 233.180281877518
• MDL: MFCD20484387
• CID: 547588
• PubChem ID: 23084935
• Update Time: 2025-04-19

4-Nitro-1-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-1-phenyl-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4-nitro-1-phenyl-
• 4-nitro-1-phenylpyrazole-3-carboxylic acid
• AK147197
• HZENRRKFQYHSJU-UHFFFAOYSA-N
• AX8284672

• MDL： MFCD20484387
• Inchi： 1S/C10H7N3O4/c14-10(15)9-8(13(16)17)6-12(11-9)7-4-2-1-3-5-7/h1-6H,(H,14,15)
• InChI Key： HZENRRKFQYHSJU-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN(C2C=CC=CC=2)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 233.04371
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Topological Polar Surface Area: 101

Experimental Properties

• Boiling Point: 455.1±30.0°C at 760 mmHg
• PSA: 98.26

4-Nitro-1-phenyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles